Cas no 356539-37-2 (2-chloro-N-(cyclopropylmethyl)aniline)

• Product Name: 2-chloro-N-(cyclopropylmethyl)aniline
• CAS No: 356539-37-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 920553
• PubChem ID: 16244365
• Update Time: 2025-05-20

2-chloro-N-(cyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• (2-chloro-phenyl)-cyclopropylmethyl-amine hydrochloride
• 2-chloro-N-(cyclopropylmethyl)aniline,hydrochloride
• (2-chlorophenyl)-cyclopropylmethyl-amine hydrochloride
• CTK8E0687
• KB-206030
• 2-chloro-N-(cyclopropylmethyl)aniline
• 2-Chloro-N-(cyclopropylmethyl)aniline--hydrogen chloride (1/1)
• (2-chlorophenyl)cyclopropylmethylamine hydrochloride
• 2-chloro-N-(cyclopropylmethyl)aniline;hydrochloride
• 356539-37-2
• (2-chlorophenyl)cyclopropylmethyl amine hcl
• DTXSID10697622

• Inchi： 1S/C10H12ClN.ClH/c11-9-3-1-2-4-10(9)12-7-8-5-6-8;/h1-4,8,12H,5-7H2;1H
• InChI Key： VLXQQGNJHYANKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCC1CC1.Cl

Computed Properties

• Exact Mass: 217.04300
• Monoisotopic Mass: 217.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 4.03690

Additional information on 2-chloro-N-(cyclopropylmethyl)aniline

2-Chloro-N-(cyclopropylmethyl)aniline: A Comprehensive Overview

2-Chloro-N-(cyclopropylmethyl)aniline (CAS No. 356539-37-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in developing novel drugs and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-chloro-N-(cyclopropylmethyl)aniline.

Molecular Structure and Properties

2-Chloro-N-(cyclopropylmethyl)aniline is an aromatic amine with a chlorine atom and a cyclopropylmethyl group attached to the aniline ring. The molecular formula is C₁₀H₁₃ClN, and its molecular weight is 184.67 g/mol. The presence of the chlorine atom and the cyclopropylmethyl group imparts unique chemical properties to this compound, making it highly reactive in various synthetic transformations.

The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene. It is relatively stable under normal conditions but can undergo various reactions when exposed to specific reagents or conditions. The aromatic nature of the aniline ring makes it susceptible to electrophilic substitution reactions, while the presence of the amino group allows for nucleophilic reactions.

Synthesis Methods

The synthesis of 2-chloro-N-(cyclopropylmethyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloroaniline with cyclopropylmethyl chloride in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution, where the amino group of 2-chloroaniline attacks the electrophilic carbon of cyclopropylmethyl chloride.

Another approach involves the reductive amination of 2-chlorobenzaldehyde with cyclopropylmethylamine using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst. This method provides a high yield of the desired product and is often preferred for large-scale production due to its efficiency and cost-effectiveness.

Applications in Pharmaceutical Research

2-Chloro-N-(cyclopropylmethyl)aniline has shown promise in pharmaceutical research due to its potential as a building block for drug molecules. Recent studies have explored its use in the development of new therapeutic agents targeting various diseases. For instance, researchers at the University of California have synthesized several derivatives of 2-chloro-N-(cyclopropylmethyl)aniline that exhibit potent anti-inflammatory properties.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University reported that certain derivatives of 2-chloro-N-(cyclopropylmethyl)aniline demonstrated significant antiviral activity against influenza viruses. These findings highlight the compound's potential as a lead molecule for developing new antiviral drugs.

Mechanism of Action and Biological Activity

The biological activity of 2-chloro-N-(cyclopropylmethyl)aniline and its derivatives can be attributed to their ability to interact with specific biological targets. For example, some derivatives have been shown to modulate enzyme activity by binding to active sites or allosteric sites on target proteins. This interaction can lead to altered protein function, which may have therapeutic benefits.

In addition to enzyme modulation, some derivatives of 2-chloro-N-(cyclopropylmethyl)aniline have been found to exhibit cytotoxic effects on cancer cells. These compounds can induce apoptosis (programmed cell death) by disrupting key signaling pathways involved in cell survival and proliferation. This property makes them potential candidates for cancer therapy.

Safety Considerations and Future Prospects

2-chloro-N-(cyclopropylmethyl)aniline shows great potential in various applications, it is important to consider safety aspects during handling and use. Like many aromatic amines, it may pose health risks if not handled properly. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound.

The future prospects for 2-chloro-N-(cyclopropylmethyl)aniline are promising. Ongoing research aims to further explore its biological activities and develop more effective derivatives with improved pharmacological profiles. Additionally, efforts are being made to optimize synthetic routes for large-scale production, making this compound more accessible for industrial applications.